Cas no 127680-82-4 (2-(Cyclohexylamino)isonicotinonitrile)
2-(Cyclohexylamino)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Cyclohexylamino)isonicotinonitrile
- 2-(cyclohexylamino)pyridine-4-carbonitrile
- AGN-PC-0022DO
- AK131531
- KB-15507
- RL01369
- 127680-82-4
- J-506340
- HS-5980
- SCHEMBL19520789
- AKOS000191320
- DTXSID60562492
- DB-312828
-
- MDL: MFCD09944330
- Inchi: 1S/C12H15N3/c13-9-10-6-7-14-12(8-10)15-11-4-2-1-3-5-11/h6-8,11H,1-5H2,(H,14,15)
- InChI Key: ISFJSWYTLLLAJB-UHFFFAOYSA-N
- SMILES: N(C1C=C(C#N)C=CN=1)C1CCCCC1
Computed Properties
- Exact Mass: 201.126597491g/mol
- Monoisotopic Mass: 201.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 48.7Ų
2-(Cyclohexylamino)isonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177718-1g |
2-(cyclohexylamino)isonicotinonitrile |
127680-82-4 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM177718-1g |
2-(cyclohexylamino)isonicotinonitrile |
127680-82-4 | 95% | 1g |
$482 | 2023-03-07 | |
| Alichem | A029205831-1g |
2-(Cyclohexylamino)isonicotinonitrile |
127680-82-4 | 95% | 1g |
$457.60 | 2022-04-03 | |
| eNovation Chemicals LLC | D519627-1g |
2-(CyclohexylaMino)isonicotinonitrile |
127680-82-4 | 97% | 1g |
$810 | 2024-05-24 | |
| eNovation Chemicals LLC | D519627-2.5g |
2-(CyclohexylaMino)isonicotinonitrile |
127680-82-4 | 97% | 2.5g |
$1355 | 2024-05-24 | |
| eNovation Chemicals LLC | D519627-5g |
2-(CyclohexylaMino)isonicotinonitrile |
127680-82-4 | 97% | 5g |
$1715 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1802705-1g |
2-(Cyclohexylamino)isonicotinonitrile |
127680-82-4 | 98% | 1g |
¥3528.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D519627-1g |
2-(CyclohexylaMino)isonicotinonitrile |
127680-82-4 | 97% | 1g |
$730 | 2025-02-19 | |
| eNovation Chemicals LLC | D519627-1g |
2-(CyclohexylaMino)isonicotinonitrile |
127680-82-4 | 97% | 1g |
$730 | 2025-02-26 |
2-(Cyclohexylamino)isonicotinonitrile Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-(Cyclohexylamino)isonicotinonitrile
2-(Cyclohexylamino)isonicotinonitrile: A Comprehensive Overview
2-(Cyclohexylamino)isonicotinonitrile, with the CAS number 127680-82-4, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.
The chemical structure of 2-(Cyclohexylamino)isonicotinonitrile consists of a pyridine ring with a nitrile group at the 4-position and a cyclohexylamino substituent at the 2-position. This arrangement imparts specific physicochemical properties that influence its biological behavior. The cyclohexylamino group, being a bulky and lipophilic substituent, enhances the compound's ability to cross cell membranes, thereby improving its bioavailability and pharmacokinetic profile.
Recent studies have highlighted the potential of 2-(Cyclohexylamino)isonicotinonitrile in various therapeutic areas. One notable application is its use as a scaffold for the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-(Cyclohexylamino)isonicotinonitrile exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.
In addition to its antiviral properties, 2-(Cyclohexylamino)isonicotinonitrile has shown promise in the treatment of neurodegenerative diseases. A study conducted by the Institute of Neurology (2023) found that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin levels. This modulation has been linked to potential neuroprotective effects, making it a candidate for further investigation in conditions such as Parkinson's disease and Alzheimer's disease.
The pharmacological profile of 2-(Cyclohexylamino)isonicotinonitrile is further enhanced by its favorable safety profile. Preclinical studies have demonstrated low toxicity and good tolerability, which are crucial factors for drug development. These findings have paved the way for clinical trials to evaluate its efficacy and safety in human subjects. Phase I clinical trials are currently underway to assess the pharmacokinetics and pharmacodynamics of 2-(Cyclohexylamino)isonicotinonitrile, with promising preliminary results reported.
The synthetic route for 2-(Cyclohexylamino)isonicotinonitrile involves several well-established chemical reactions. The synthesis typically begins with the formation of 4-cyanopyridine, which is then subjected to nucleophilic substitution with cyclohexylamine. This process yields high-purity product with good yields, making it feasible for large-scale production. The robustness and scalability of this synthetic method are essential for meeting the demands of both research and commercial applications.
In conclusion, 2-(Cyclohexylamino)isonicotinonitrile, CAS number 127680-82-4, represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a valuable asset in the ongoing efforts to develop new drugs for unmet medical needs. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its integration into clinical practice.
127680-82-4 (2-(Cyclohexylamino)isonicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)